Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)-

• Molecular Formula: C14H9Cl2FN4S
• Molecular Weight: 355.2 g/mol
• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-5-[(4-chlorophenyl)methylsulfanyl]tetrazole
• InChI: InChI=1S/C14H9Cl2FN4S/c15-10-3-1-9(2-4-10)8-22-14-18-19-20-21(14)11-5-6-13(17)12(16)7-11/h1-7H,8H2
• InChI Key: LBPCOUOLUDKEGU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSC2=NN=NN2C3=CC(=C(C=C3)F)Cl)Cl

Description

Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cells, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to exhibit antiviral activity against several viruses, including HIV and influenza virus. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- is its versatility in various fields of research. It can be easily synthesized and modified to generate a wide range of derivatives with different biological activities. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)-. One of the directions is to further investigate its potential use in the treatment of cancer and other diseases. Another direction is to explore its potential use in the development of new materials with unique properties. Additionally, there is a need to investigate its mechanism of action and identify its specific targets in the cells. Finally, the development of new synthetic methods for the preparation of Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- and its derivatives could lead to the discovery of new compounds with novel biological activities.

Synthesis Methods

Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- can be synthesized through a multi-step process involving the reaction of 4-chlorobenzyl chloride with 4-chlorothiophenol, followed by the reaction of the resulting product with 3-chloro-4-fluoronitrobenzene. The final product is obtained by reducing the nitro group with tin chloride.

Scientific Research Applications

Tetrazole, 5-(4-chlorobenzylthio)-1-(3-chloro-4-fluorophenyl)- has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, it has been investigated for its anticancer, anti-inflammatory, and antiviral activities. In material science, it has been studied for its potential use in the development of organic light-emitting diodes (OLEDs). In organic synthesis, it has been used as a building block for the synthesis of various compounds.